6-Hydroxy Warfarin
6-Hydroxy Warfarin
6-hydroxy Warfarin is a metabolite of (+)-warfarin (Item No. 13526), which is a weaker vitamin K antagonist than (-)-warfarin (Item No. 13531). Both isomers of warfarin are metabolized by the cytochrome P450 isoform 2C9 (CYP2C9); however, stereoselective metabolism also occurs, with CYP1A1 and CYP1A2 primarily responsible for metabolism of (+)-warfarin to 6-hydroxy warfarin.
Brand Name:
Vulcanchem
CAS No.:
17834-02-5
VCID:
VC0019160
InChI:
InChI=1S/C19H16O5/c1-11(20)9-14(12-5-3-2-4-6-12)17-18(22)15-10-13(21)7-8-16(15)24-19(17)23/h2-8,10,14,21-22H,9H2,1H3
SMILES:
CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=CC(=C3)O)OC2=O)O
Molecular Formula:
C19H16O5
Molecular Weight:
324.332
6-Hydroxy Warfarin
CAS No.: 17834-02-5
Reference Standards
VCID: VC0019160
Molecular Formula: C19H16O5
Molecular Weight: 324.332
CAS No. | 17834-02-5 |
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Product Name | 6-Hydroxy Warfarin |
Molecular Formula | C19H16O5 |
Molecular Weight | 324.332 |
IUPAC Name | 4,6-dihydroxy-3-(3-oxo-1-phenylbutyl)chromen-2-one |
Standard InChI | InChI=1S/C19H16O5/c1-11(20)9-14(12-5-3-2-4-6-12)17-18(22)15-10-13(21)7-8-16(15)24-19(17)23/h2-8,10,14,21-22H,9H2,1H3 |
Standard InChIKey | IQWPEJBUOJQPDE-UHFFFAOYSA-N |
SMILES | CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=CC(=C3)O)OC2=O)O |
Appearance | Assay:≥98%A solid |
Description | 6-hydroxy Warfarin is a metabolite of (+)-warfarin (Item No. 13526), which is a weaker vitamin K antagonist than (-)-warfarin (Item No. 13531). Both isomers of warfarin are metabolized by the cytochrome P450 isoform 2C9 (CYP2C9); however, stereoselective metabolism also occurs, with CYP1A1 and CYP1A2 primarily responsible for metabolism of (+)-warfarin to 6-hydroxy warfarin. |
Synonyms | 4,6-Dihydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one; 3-(α-Acetonylbenzyl)-4,6-dihydroxycoumarin; |
PubChem Compound | 54682459 |
Last Modified | Nov 11 2021 |
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